Cas no 89568-35-4 (2H-1-Benzopyran-2-one, 4-methyl-7-(pentafluorophenoxy)-)

• Product Name: 2H-1-Benzopyran-2-one, 4-methyl-7-(pentafluorophenoxy)-
• CAS No: 89568-35-4
• MF: C₁₆H₇F₅O₃
• MW: 342.217002153397
• CID: 596199
• PubChem ID: 71324979
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 4-methyl-7-(pentafluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-methyl-7-(pentafluorophenoxy)-
• 4-methyl-7-(2,3,4,5,6-pentafluorophenoxy)chromen-2-one
• DTXSID30754382
• 4-Methyl-7-(pentafluorophenoxy)-2H-1-benzopyran-2-one
• 89568-35-4

• Inchi： 1S/C16H7F5O3/c1-6-4-10(22)24-9-5-7(2-3-8(6)9)23-16-14(20)12(18)11(17)13(19)15(16)21/h2-5H,1H3
• InChI Key： AHRCUUNIHHUVJI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC1C=CC2C(C)=CC(=O)OC=2C=1)F)F)F)F

Computed Properties

• Exact Mass: 342.03153489g/mol
• Monoisotopic Mass: 342.03153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5Ų